Cas no 1780658-84-5 (1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol)

• Product Name: 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol
• CAS No: 1780658-84-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6323308
• PubChem ID: 105426415
• Update Time: 2025-10-29

1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol
• 1780658-84-5
• SCHEMBL21907080
• EN300-1819761
• [1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropyl]methanol

• Inchi： 1S/C12H14O2/c13-8-12(4-5-12)10-1-2-11-9(7-10)3-6-14-11/h1-2,7,13H,3-6,8H2
• InChI Key： NCCLXDPVCRKKFX-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC3=C(CCO3)C=2)CC1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol

Comprehensive Overview of 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol (CAS No. 1780658-84-5): Properties, Applications, and Industry Insights

1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol (CAS No. 1780658-84-5) is a structurally unique organic compound gaining attention in pharmaceutical and material science research. This cyclopropylmethanol derivative features a dihydrobenzofuran moiety, which contributes to its potential as a versatile building block in synthetic chemistry. The compound's molecular architecture combines rigidity from the cyclopropane ring with the aromatic character of the benzofuran system, making it particularly interesting for drug discovery applications.

Recent studies highlight the growing importance of benzofuran-containing compounds in medicinal chemistry, with researchers exploring their role as kinase inhibitors and GPCR modulators. The 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol scaffold offers distinct advantages in molecular design due to its balanced lipophilicity and three-dimensional structure. Many pharmaceutical companies are actively investigating similar heterocyclic alcohols for their potential in addressing unmet medical needs, particularly in neurological disorders and inflammatory conditions.

The synthesis of CAS 1780658-84-5 typically involves multi-step organic transformations, with careful control of stereochemistry being crucial for biological activity. Advanced techniques like palladium-catalyzed cross-coupling reactions are often employed to construct the dihydrobenzofuran-cyclopropane framework. Analytical characterization of this compound requires sophisticated instrumentation, including HPLC-MS and NMR spectroscopy, to ensure purity and structural integrity.

From a commercial perspective, 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol has seen increasing demand as a research chemical. Suppliers specializing in pharmaceutical intermediates and custom synthesis services report growing inquiries about this specific compound. The market for such specialty chemicals is projected to expand significantly, driven by the continuous need for novel molecular entities in drug development pipelines.

Environmental and safety considerations for handling 1780658-84-5 follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage typically requires protection from moisture and light at controlled temperatures to maintain stability.

Innovative applications of 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol extend beyond pharmaceuticals. Materials scientists are exploring its potential as a monomer for specialty polymers or as a ligand in catalytic systems. The compound's unique structural features may contribute to the development of advanced materials with tailored electronic or mechanical properties.

For researchers interested in small molecule drug discovery or medicinal chemistry optimization, CAS 1780658-84-5 represents an attractive scaffold for further exploration. Its drug-like properties and synthetic accessibility make it a valuable candidate for structure-activity relationship (SAR) studies. Several patent applications have emerged featuring similar benzofuran derivatives, indicating the commercial potential of this chemical class.

The analytical data for 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol typically includes comprehensive spectral characterization. Researchers can access detailed NMR assignments (1H and 13C), mass spectral data, and chromatographic purity information from reputable chemical databases. These analytical profiles are essential for quality control in research applications and regulatory submissions.

Future research directions for 1780658-84-5 may include exploration of its biological activity profiles, formulation development, and process optimization for large-scale production. The compound's structural features suggest potential interactions with various biological targets, warranting further investigation in relevant assay systems.

As the pharmaceutical industry continues to seek novel chemical entities with improved therapeutic profiles, compounds like 1-(2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanol will remain important tools for drug discovery. Its combination of synthetic accessibility and structural complexity positions it as a valuable asset in medicinal chemistry research programs worldwide.